BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to
Dodecylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecylcyclohexane

Cat. No.: B156805

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodecylcyclohexane is a saturated aliphatic hydrocarbon consisting of a cyclohexane ring
substituted with a dodecyl group. Its chemical formula is C1sHss. This compound and its
iIsomers are of interest in various fields, including lubricants, fuel additives, and as a non-polar
solvent. In the context of drug development, long-chain alkylcyclohexanes can serve as
lipophilic moieties in drug candidates, influencing their pharmacokinetic and pharmacodynamic
properties. This technical guide provides a comprehensive overview of the nomenclature,
physicochemical properties, and analytical and synthetic methodologies related to
dodecylcyclohexane.

Nomenclature

The systematic and common names for dodecylcyclohexane are crucial for accurate
identification and communication in a scientific context.

IUPAC Name: dodecylcyclohexane([1]
Synonyms:
e 1-Cyclohexyldodecane

e Cyclohexane, dodecyl-
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e Laurylcyclohexane

e n-Dodecyl cyclohexane[1]

Physicochemical Properties

A summary of the key physical and chemical properties of dodecylcyclohexane is presented
in the table below. This data is essential for its application in experimental settings and for
predicting its behavior in various chemical and biological systems.

Property Value Reference

Molecular Formula CisHse --INVALID-LINK--
Molecular Weight 252.49 g/mol --INVALID-LINK--
CAS Number 1795-17-1 --INVALID-LINK--
Boiling Point 338.8 °C at 760 mmHg --INVALID-LINK--
Melting Point 125°C --INVALID-LINK--
Density 0.824 g/cm? at 20 °C --INVALID-LINK--
Flash Point 147 °C --INVALID-LINK--
Refractive Index 1.456 at 20 °C --INVALID-LINK--
LogP (Octanol-Water) 9.0 (Predicted) --INVALID-LINK--

Experimental Protocols
Synthesis of Dodecylcyclohexane via Catalytic
Hydrogenation of Dodecylbenzene

A common and efficient method for the synthesis of dodecylcyclohexane is the catalytic
hydrogenation of dodecylbenzene. This reaction involves the addition of hydrogen across the
aromatic ring of dodecylbenzene in the presence of a metal catalyst.

Materials:
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e Dodecylbenzene

e Hydrogen gas (H2)

o Palladium on carbon (10% Pd/C) or Raney Nickel
o Ethanol (or other suitable solvent)

o High-pressure reactor (autoclave)

o Filtration apparatus

» Rotary evaporator

Procedure:

In a high-pressure reactor, dissolve dodecylbenzene in a suitable solvent such as ethanol.
o Carefully add the catalyst (e.g., 10% Pd/C, typically 1-5 mol% relative to the substrate).

o Seal the reactor and purge it several times with an inert gas (e.g., nitrogen or argon) to
remove any oxygen.

o Pressurize the reactor with hydrogen gas to the desired pressure (typically 10-50 atm).

e Heat the reaction mixture to the desired temperature (typically 50-150 °C) with vigorous
stirring.

o Monitor the reaction progress by measuring the hydrogen uptake or by taking aliquots for
analysis (e.g., by GC-MS).

e Once the reaction is complete (no further hydrogen uptake), cool the reactor to room
temperature and carefully vent the excess hydrogen.

« Filter the reaction mixture through a pad of celite to remove the catalyst.

¢ \Wash the filter cake with the solvent used for the reaction.
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* Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to
yield the crude dodecylcyclohexane.

« If necessary, purify the product by vacuum distillation.

Analysis of Dodecylcyclohexane by Gas
Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the identification and quantification of
dodecylcyclohexane. The gas chromatograph separates the components of a mixture, and
the mass spectrometer provides information about the molecular weight and structure of each
component.

Instrumentation:
e Gas chromatograph with a mass selective detector (GC-MS)

o Capillary column suitable for hydrocarbon analysis (e.g., a non-polar column like a DB-5ms
or HP-5ms, 30 m x 0.25 mm ID, 0.25 pm film thickness)

e Helium carrier gas
Procedure:

o Sample Preparation: Prepare a dilute solution of the sample containing
dodecylcyclohexane in a volatile organic solvent (e.g., hexane or dichloromethane).

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC injector port,
which is heated to a temperature that ensures rapid vaporization of the sample (e.g., 250
°C).

o Chromatographic Separation: The vaporized sample is carried by the helium gas through the
capillary column. The temperature of the column oven is programmed to increase over time
to facilitate the separation of compounds with different boiling points. A typical temperature
program for analyzing dodecylcyclohexane might be:

o Initial temperature: 100 °C, hold for 2 minutes
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o Ramp: Increase to 300 °C at a rate of 10 °C/minute

o Final hold: Hold at 300 °C for 5 minutes

e Mass Spectrometry: As the separated components elute from the column, they enter the
mass spectrometer. In the ion source (typically using electron ionization at 70 eV), the
molecules are ionized and fragmented. The mass analyzer separates the resulting ions
based on their mass-to-charge ratio (m/z).

o Data Analysis: The resulting mass spectrum for dodecylcyclohexane will show a molecular
ion peak (M+) at m/z 252, corresponding to the molecular weight of the compound. The
fragmentation pattern will exhibit characteristic losses of alkyl fragments from the dodecyl
chain and the cyclohexane ring, which can be used for structural confirmation. The retention
time from the chromatogram can be used for quantification against a calibration curve.
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Caption: Nomenclature hierarchy for dodecylcyclohexane.
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Caption: Workflow for the synthesis of dodecylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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